1-[2-[(4-Fluorophenyl)methyl]pyrrolidin-1-yl]-2-propan-2-yloxyethanone

• IUPAC Name: 1-[2-[(4-fluorophenyl)methyl]pyrrolidin-1-yl]-2-propan-2-yloxyethanone
• InChI: InChI=1S/C16H22FNO2/c1-12(2)20-11-16(19)18-9-3-4-15(18)10-13-5-7-14(17)8-6-13/h5-8,12,15H,3-4,9-11H2,1-2H3
• InChI Key: WAFQKBRHPJOFBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC(=O)N1CCCC1CC2=CC=C(C=C2)F
• Molecular Formula: C16H22FNO2
• Molecular Weight: 279.35 g/mol

Description

1-[2-[(4-Fluorophenyl)methyl]pyrrolidin-1-yl]-2-propan-2-yloxyethanone, also known as FPEI, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FPEI belongs to the class of compounds known as pyrrolidinyl ketones, which have been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism of Action

The mechanism of action of 1-[2-[(4-Fluorophenyl)methyl]pyrrolidin-1-yl]-2-propan-2-yloxyethanone is not fully understood, but it is thought to involve the modulation of the immune response and the inhibition of pro-inflammatory cytokines. This compound has also been shown to interact with the opioid receptors, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the modulation of the immune response, and the activation of the opioid receptors. Additionally, this compound has been shown to have anticonvulsant effects, making it a potential candidate for the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of 1-[2-[(4-Fluorophenyl)methyl]pyrrolidin-1-yl]-2-propan-2-yloxyethanone is its high purity and high yields, making it a viable candidate for further research. Additionally, this compound has been shown to exhibit a range of biological activities, making it a versatile compound for experimentation. However, one limitation of this compound is that its mechanism of action is not fully understood, making it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on 1-[2-[(4-Fluorophenyl)methyl]pyrrolidin-1-yl]-2-propan-2-yloxyethanone. One area of research could focus on the development of this compound analogs with improved pharmacological properties. Additionally, future research could investigate the potential of this compound for the treatment of neurological disorders, such as epilepsy and neuropathic pain. Finally, research could focus on elucidating the mechanism of action of this compound, which would provide valuable insights into its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a synthetic compound with potential therapeutic applications in the treatment of inflammatory diseases, pain, and neurological disorders. The synthesis of this compound has been optimized to yield high purity and high yields, making it a viable candidate for further research. While the mechanism of action of this compound is not fully understood, its versatile biological activities and potential for the development of analogs make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 1-[2-[(4-Fluorophenyl)methyl]pyrrolidin-1-yl]-2-propan-2-yloxyethanone involves a multistep process that begins with the reaction of 4-fluorobenzaldehyde with pyrrolidine to form the intermediate 4-fluorobenzylpyrrolidine. This intermediate is then reacted with ethyl 2-bromo-2-methylpropanoate to form the final product, this compound. The synthesis of this compound has been optimized to yield high purity and high yields, making it a viable candidate for further research.

Scientific Research Applications

1-[2-[(4-Fluorophenyl)methyl]pyrrolidin-1-yl]-2-propan-2-yloxyethanone has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the anti-inflammatory properties of this compound, which have been shown to be effective in reducing inflammation in animal models of inflammatory diseases. Additionally, this compound has been shown to have analgesic effects, making it a potential candidate for the treatment of pain.